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Savvy Technical Support Center
Welcome to the Savvy Technical Support Center. Here you will find troubleshooting guides and

frequently asked questions to help you find the most relevant papers for your research.

Troubleshooting Guide: Why am I not finding
relevant papers?
This guide will walk you through a systematic process to refine your search strategy and

improve the quality of your search results.

Question: I'm getting too many irrelevant results. How can I narrow my search?

Answer:

An overly broad search is a common reason for irrelevant results. Here are several strategies

to narrow your focus:

Refine Your Keywords: Start by breaking down your research topic into key concepts.[1] For

each concept, brainstorm specific keywords and phrases. Consider using more precise

terminology, including synonyms and related terms.[1][2]

Utilize Boolean Operators: Use the "AND" operator to combine different concepts and narrow

your results. For example, searching for "cancer therapy" AND "immunotherapy" will only

return papers that contain both terms.
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Use Quotation Marks for Exact Phrases: To search for an exact phrase, enclose it in

quotation marks.[3][4] For instance, searching for "gene expression analysis" will yield more

targeted results than searching for the words individually.[4]

Question: I'm not finding enough papers. How can I broaden my search?

Answer:

If your search is yielding too few results, you may need to broaden your search terms or adjust

your strategy.

Use Broader Keywords: If you're using very specific terms, try more general ones.

Brainstorm broader concepts related to your topic.[5]

Incorporate Synonyms and Related Terms: Use the "OR" operator to include synonyms or

related concepts in your search. For example, a search for "(cancer OR oncology) AND

(treatment OR therapy)" will broaden your results.

Check Different Databases: Savvy searches across multiple databases, but you can also

select specific ones to search within. Ensure you have selected all the relevant databases for

your field of study.[1][6] Different databases may have unique content.[6]

Review Seminal Papers: Find a highly cited, pivotal paper in your field and examine the

keywords and terminology it uses.[6] This can provide valuable insights into how to structure

your own searches.

Question: My search results are not up-to-date. How can I find the latest research?

Answer:

To ensure you are finding the most current research, you can use the following techniques:

Sort by "Most Recent": On the search results page, use the sorting options to display the

most recently published papers first.
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Set Up Search Alerts: Savvy allows you to save your search queries and set up email alerts

for new publications that match your criteria. This is an excellent way to stay current with the

latest research in your field.

Experimental Protocol: Conducting a Systematic
Literature Search
This protocol outlines a systematic approach to conducting a literature search to ensure

comprehensive and reproducible results.

Objective: To identify all relevant scholarly literature on a specific research question.

Materials:

Access to the Savvy search platform

A spreadsheet or document for tracking search terms and results

Procedure:

Define Your Research Question: Formulate a clear and concise research question that will

guide your search.[1]

Identify Key Concepts: Break down your research question into its core concepts.[1]

Brainstorm Keywords: For each key concept, create a list of keywords, including synonyms,

and related terms.[1][2]

Develop a Search Strategy:

Combine your keywords using Boolean operators (AND, OR).

Use parentheses to group terms and control the order of operations.[2]

Use quotation marks for exact phrases.[3][4]

Select Databases: Choose the most appropriate databases for your subject area.[1][6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://www.benchchem.com/product/b1206873?utm_src=pdf-body
https://otio.ai/blog/how-to-search-for-research-articles
https://otio.ai/blog/how-to-search-for-research-articles
https://otio.ai/blog/how-to-search-for-research-articles
https://www.research.academy/article/paper-searching
https://www.research.academy/article/paper-searching
https://iloveseo.com/seo/google/savvy-google-search-tips-for-spot-on-results/
https://teamhub.com/blog/mastering-advanced-search-tricks-boost-your-online-research-skills/
https://otio.ai/blog/how-to-search-for-research-articles
https://pmc.ncbi.nlm.nih.gov/articles/PMC6439094/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Execute the Search: Run your search in the selected databases.

Track Your Searches: Keep a detailed record of the databases searched, the keywords used,

and the number of results for each search.[6] This is crucial for reproducibility.[6]

Review and Select Papers: Screen the titles and abstracts of the search results to identify

relevant papers.

Document Your Findings: Save the relevant papers and document your final search strategy.

Frequently Asked Questions (FAQs)
Q1: Why am I seeing duplicate results from different databases?

A1: Savvy's federated search queries multiple databases simultaneously, and there can be

overlap in their content.[6] Savvy attempts to de-duplicate results, but some duplicates may

still appear.

Q2: How can I find papers from a specific journal?

A2: Use the "Advanced Search" feature and enter the journal title in the "Publication Title" or

"Journal Name" field.

Q3: Can I search for papers by a specific author?

A3: Yes, use the "Author" field in the "Advanced Search" to search for papers by a specific

author.

Q4: How can I find papers that have cited a specific article?

A4: Find the article in Savvy and look for a "Cited by" or "Citations" link. This will show you a

list of papers that have cited the article.

Q5: The full text of an article is not available. How can I access it?
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A5: If the full text is not directly available through Savvy, check if your institution has a

subscription to the journal. You may also be able to request the article through your library's

interlibrary loan service.

Data Presentation: Comparison of Search Strategies
The following table illustrates how different search strategies can impact your search results.

The example search is for research on "the role of microRNA in breast cancer metastasis."

Search Strategy Example Query Potential Outcome

Broad Search
microRNA breast cancer

metastasis

High number of results, many

irrelevant papers.

Boolean Search

("microRNA" OR "miRNA")

AND ("breast cancer" OR

"mammary carcinoma") AND

"metastasis"

More relevant results, but still

may be a large number.

Phrase Searching
"microRNA" AND "breast

cancer metastasis"

Highly targeted results, but

may miss relevant papers that

use different phrasing.

Advanced Search

("microRNA" OR "miRNA")

AND ("breast cancer") AND

("metastasis") with a date filter

for the last 5 years and a filter

for "Review" articles.

A manageable number of

highly relevant, recent review

articles on the topic.

Visualizing the Troubleshooting Workflow
The following diagram illustrates the logical steps to take when you are not finding relevant

papers in Savvy.

Caption: Troubleshooting workflow for Savvy search issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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